![molecular formula C9H6Cl2O2S2 B069628 5-Chloro-3-methylbenzo[b]thiophene-2-sulfonyl chloride CAS No. 166964-33-6](/img/structure/B69628.png)
5-Chloro-3-methylbenzo[b]thiophene-2-sulfonyl chloride
Overview
Description
The thiophene derivatives, including compounds similar to 5-Chloro-3-methylbenzo[b]thiophene-2-sulfonyl chloride, are significant in various chemical syntheses and applications due to their unique structures and properties. These compounds serve as key intermediates in the synthesis of complex molecules, showcasing their importance in medicinal chemistry and material science.
Synthesis Analysis
The synthesis of thiophene derivatives often involves palladium-catalyzed coupling reactions, iodocyclization, and oxidation methodologies to introduce various functional groups, showcasing the versatility and complexity of synthetic strategies employed (Cho et al., 2010). These methods enable the preparation of medicinally relevant, drug-like molecules with methyl sulfone substitutions on the benzo[b]thiophene core.
Molecular Structure Analysis
The molecular structures of thiophene derivatives are elucidated using spectroscopic techniques and single-crystal X-ray diffraction. These analyses reveal the configurations, conformations, and stereochemistry of the molecules, providing essential insights into their chemical behavior and reactivity (Hegab et al., 2002).
Scientific Research Applications
Pharmacological Applications : Benzo[b]thiophen derivatives, including those related to 5-Chloro-3-methylbenzo[b]thiophene, have been studied for their pharmacological properties. For instance, Chapman, Clarke, and Sawhney (1968) investigated 3-(N-Alkyl-N-2-chloroethylaminomethyl)-5- or 7-halogenobenzo[b]thiophen hydrochlorides, highlighting their potential in medicinal chemistry (Chapman, Clarke, & Sawhney, 1968).
Synthesis and Reactivity : Research by Campaigne and Neiss (1965) explored the synthesis and reactivity of benzo[b]thiophene derivatives, including 3-chloromethylbenzo[b]thiophene. This study contributes to understanding the chemical behavior of similar compounds (Campaigne & Neiss, 1965).
Chemical Transformations : The work of Clarke, Scrowston, and Sutton (1973) on electrophilic substitution reactions of benzo[b]thiophen derivatives, including the formation of various substituted products, provides insights into the chemical transformations relevant to 5-Chloro-3-methylbenzo[b]thiophene-2-sulfonyl chloride (Clarke, Scrowston, & Sutton, 1973).
Heterocyclic Compound Studies : Obafemi (1982) discussed the reactions of 5-chloro-2-thiophenesulfonyl derivatives, which are closely related to the compound of interest. This research highlights various reactions and potential applications of these compounds (Obafemi, 1982).
properties
IUPAC Name |
5-chloro-3-methyl-1-benzothiophene-2-sulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6Cl2O2S2/c1-5-7-4-6(10)2-3-8(7)14-9(5)15(11,12)13/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JLTUANWNGKWRQO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC2=C1C=C(C=C2)Cl)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6Cl2O2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10370923 |
Source
|
| Record name | 5-Chloro-3-methyl-1-benzothiophene-2-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10370923 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
281.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-3-methylbenzo[b]thiophene-2-sulfonyl chloride | |
CAS RN |
166964-33-6 |
Source
|
| Record name | 5-Chloro-3-methylbenzo[b]thiophene-2-sulfonyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=166964-33-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Chloro-3-methyl-1-benzothiophene-2-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10370923 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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